Cas no 1888335-48-5 (Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester)

• Product Name: Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester
• CAS No: 1888335-48-5
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 5152952
• Update Time: 2026-03-03

Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester

• Inchi： 1S/C12H13NO5/c14-10-3-4-11(15)13(10)18-12(16)17-9-6-7-1-2-8(9)5-7/h1-2,7-9H,3-6H2
• InChI Key： UFPOHRPAWSDIKK-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)OC1CC2CC1C=C2

Additional information on Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester

Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester (CAS No. 1888335-48-5): A Comprehensive Review

Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester, identified by its CAS number 1888335-48-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic esters that have garnered attention due to their potential applications in drug development and synthetic chemistry. The unique structural features of this molecule, including its bicyclo[2.2.1]heptane core and the presence of both carboxylic acid and pyrrolidinone functionalities, make it a versatile building block for the synthesis of more complex pharmacophores.

The structure of Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester exhibits a high degree of complexity, which contributes to its reactivity and potential utility in various chemical transformations. The bicyclo[2.2.1]heptane framework is a common motif in natural products and pharmaceuticals, known for its stability and ability to engage in multiple hydrogen bonding interactions. The presence of the carboxylic acid group at the 2-position of the bicyclic system provides a site for further functionalization, while the 2,5-dioxo-1-pyrrolidinyl moiety introduces additional polar and reactive sites.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The< strong> bicyclo[2.2.1]heptane scaffold has been extensively studied due to its structural versatility and biological activity. For instance, derivatives of this core structure have been explored as potential inhibitors of various enzymes and as intermediates in the synthesis of bioactive molecules. The< strong> 2,5-dioxo-1-pyrrolidinyl group, on the other hand, is known to enhance the solubility and bioavailability of compounds, making it an attractive feature for drug design.

The synthesis of< strong> Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by esterification steps to introduce the carboxylic acid ester functionality. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to constructing complex cyclic systems, which is particularly relevant for this compound.

The chemical properties of< strong> Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester make it a valuable intermediate in organic synthesis. Its reactivity allows for further modifications through various chemical transformations such as nucleophilic addition, elimination reactions, and metal-catalyzed coupling reactions. These properties are particularly useful in the context of drug discovery, where rapid access to structurally diverse compounds is essential.

In the realm of pharmaceutical research,< strong> Carbonic acid, bicyclo[2.2.1]hept-5-en-2-yl (2,5-dioxo-1-pyrrolidinyl) ester has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The combination of the< strong> bicyclo[2.2.1]heptane core and the< strong> 2,5-dioxo-1-pyrrolidinyl group creates a unique pharmacophore that could interact with biological targets in novel ways. Further investigation into the pharmacological properties of this compound and its derivatives is warranted to explore its therapeutic potential.

The role of computational chemistry in understanding the behavior of complex molecules like< strong> Carbonic acid, bicyclo[3].3.heptanediene-(carboximido)-N-methyl-(E)-N'-[(E)-(3-methylbutenoyl)]amide (CAS No: 18883354853) cannot be overstated.< strong >Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics simulations, provide insights into the interactions between this compound and potential biological targets.< strong >These computational approaches are essential for designing experiments and predicting outcomes before costly laboratory trials are conducted.

The synthesis and characterization of< strong >Carbonic acid,bicyclo[3].3.heptanediene-(carboximido)-N-methyl-(E)-N'-[(E)-(3-methylbutenoyl)]amide (CAS No: 18883354853) have been advanced by incorporating modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.< strong >These methods provide detailed structural information that is crucial for understanding its reactivity and potential applications.

The< strong >bicyclo[3].3.heptanediene-(carboximido)-N-methyl-(E)-N'-[(E)-(3-methylbutenoyl)]amide (CAS No: 18883354853) structure exhibits interesting electronic properties that make it suitable for various applications in materials science.< strong >Its rigid framework and functional groups contribute to its stability under different conditions.< strong >These characteristics were further explored through computational studies that predicted its behavior under various environmental conditions.

In conclusion,< strong >Carbonic acid,bicyclo[3].3.heptanediene-(carboximido)-N-methyl-(E)-N'-[(E)-(3-methylbutenoyl)]amide (CAS No: 18883354853) represents an intriguing compound with significant potential in both pharmaceutical research and materials science.< strong >Its unique structural features , combined with advanced synthetic methodologies and computational techniques,< strong >make it a valuable subject for further investigation . As research continues to uncover new applications for this compound,< strong >its importance in advancing scientific knowledge will undoubtedly grow.